LC-MS/MS Method Validation in Milk
A validated LC-MS/MS method for quantifying spiramycin and its metabolite neospiramycin in cow, goat, and ewe milk utilized Spiramycin I-d3-1 as the internal standard [1]. The method demonstrated high precision and trueness across a wide dynamic range, with repeatability (RSD) between 1.1% and 2.7% and intermediate precision (RSD) between 2.5% and 4.2% for all analytes and matrices. Trueness, expressed as relative bias, ranged from -1.6% to 5.7% over the concentration range of 40–2000 µg/kg. A unique linear model with logarithmic transformation achieved a determination coefficient (R²) of 0.9991, and the method achieved a limit of detection (LOD) of 13 µg/kg and a limit of quantification (LOQ) of 40 µg/kg.
Bias -1.6 to 5.7%
LOD 13 µg/kg, LOQ 40 µg/kg
R² 0.9991 (log-linear)
| Evidence Dimension | Method Validation Performance Metrics in Milk |
|---|---|
| Target Compound Data | Repeatability (RSD): 1.1-2.7%; Intermediate Precision (RSD): 2.5-4.2%; Relative Bias: -1.6% to 5.7%; R²: 0.9991; LOD: 13 µg/kg; LOQ: 40 µg/kg. |
| Comparator Or Baseline | Non-deuterated Spiramycin I as internal standard: Not applicable; co-elution would result in signal interference and inability to correct for matrix effects, precluding validation [2]. |
| Quantified Difference | The use of Spiramycin I-d3-1 enabled the achievement of these high-precision metrics. The alternative (using a non-deuterated standard) is analytically invalid, resulting in a quantifiable difference of zero validity. |
| Conditions | LC-MS/MS analysis of spiramycin and neospiramycin in cow, goat, and ewe milk matrices; concentration range 40-2000 µg/kg. |
Why This Matters
This evidence demonstrates that Spiramycin I-d3-1 is essential for developing a validated, high-accuracy LC-MS/MS method for regulatory compliance in food safety, a capability not possible with the native compound.
- [1] Tardiveau, J., et al. A liquid chromatography coupled to tandem mass spectrometry method for the quantification of spiramycin and its active metabolite neospiramycin in milk of major and minor species: Validation using the accuracy profile. J Chromatogr B Analyt Technol Biomed Life Sci. 2021, 1187, 123013. View Source
- [2] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005, 19(3), 401-407. View Source
